Photochromic and photophysical properties of new benzo- and naphtho[1,3]oxazine switches†
Photochemical & Photobiological Sciences Pub Date: 2011-06-27 DOI: 10.1039/C1PP05067B
Abstract
A new set of photochromic hindered benzo- and naphtho[1,3]oxazines with fast switching speed between the closed and open form were synthesised. Laser excitation of these uncoloured molecules (with ∼10 ns FWHM pulses) leads to the cleavage of the C–O bond and opening of the oxazine ring in less than 20 ns, generating a thermally unstable coloured zwitterionic species that reverts in few nanoseconds to the initial oxazine closed form. For these derivatives a detailed spectroscopic and photophysical study was undertaken involving measurements of absorption and
![Graphical abstract: Photochromic and photophysical properties of new benzo- and naphtho[1,3]oxazine switches](http://scimg.chem960.com/usr/1/C1PP05067B.jpg)
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